Cas no 1184913-57-2 (5-methylpiperidin-3-amine)

• Product Name: 5-methylpiperidin-3-amine
• CAS No: 1184913-57-2
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD23810042
• CID: 4576080
• PubChem ID: 42628666
• Update Time: 2025-11-06

5-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methylpiperidin-3-amine
• 3-Piperidinamine, 5-methyl-
• 5-methylpiperidin-3-amine

• MDL： MFCD23810042
• Inchi： 1S/C6H14N2/c1-5-2-6(7)4-8-3-5/h5-6,8H,2-4,7H2,1H3
• InChI Key： PQOHPULQDOKUOG-UHFFFAOYSA-N
• SMILES： N1CC(C)CC(N)C1

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 165.2±8.0 °C at 760 mmHg
• Flash Point: 58.1±22.0 °C
• Vapor Pressure: 1.9±0.3 mmHg at 25°C

5-methylpiperidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 5-methylpiperidin-3-amine

Recent Advances in the Study of 5-methylpiperidin-3-amine (CAS: 1184913-57-2) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 5-methylpiperidin-3-amine (CAS: 1184913-57-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications, industry reports, and technical documents, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the importance of 5-methylpiperidin-3-amine as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both a piperidine ring and an amine functional group, make it a valuable scaffold for the design of novel pharmaceuticals. For instance, researchers have successfully utilized this compound in the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory and neurodegenerative diseases. The compound's ability to modulate enzyme activity has been demonstrated through in vitro and in vivo studies, showcasing its potential as a therapeutic agent.

One of the most notable advancements in the study of 5-methylpiperidin-3-amine is its application in the synthesis of kinase inhibitors. Kinases play a crucial role in various cellular processes, and their dysregulation is often associated with cancer and other diseases. Recent research has shown that derivatives of 5-methylpiperidin-3-amine exhibit potent inhibitory activity against specific kinases, making them promising candidates for anticancer drug development. Furthermore, the compound's favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, enhance its suitability for clinical applications.

In addition to its role in kinase inhibition, 5-methylpiperidin-3-amine has also been explored for its potential in central nervous system (CNS) drug discovery. The compound's ability to cross the blood-brain barrier (BBB) has been a subject of interest, as it opens up possibilities for targeting neurological disorders. Recent preclinical studies have demonstrated that 5-methylpiperidin-3-amine derivatives can modulate neurotransmitter systems, offering potential therapeutic benefits for conditions such as depression, anxiety, and Parkinson's disease. These findings underscore the compound's versatility and its potential to address unmet medical needs.

The synthesis of 5-methylpiperidin-3-amine has also seen significant improvements in recent years. Novel synthetic routes have been developed to enhance the yield and purity of the compound, making it more accessible for research and industrial applications. For example, a recent study reported a scalable and cost-effective method for the synthesis of 5-methylpiperidin-3-amine using catalytic hydrogenation, which offers advantages over traditional methods in terms of efficiency and environmental impact. These advancements in synthetic chemistry are expected to facilitate further exploration of the compound's biological activities and therapeutic potential.

Despite the promising findings, challenges remain in the development of 5-methylpiperidin-3-amine-based therapeutics. Issues such as off-target effects, toxicity, and formulation stability need to be addressed to ensure the compound's clinical viability. Ongoing research is focused on optimizing the structure-activity relationships (SAR) of 5-methylpiperidin-3-amine derivatives to improve their selectivity and safety profiles. Collaborative efforts between academia and industry are crucial to overcoming these challenges and advancing the compound toward clinical trials.

In conclusion, 5-methylpiperidin-3-amine (CAS: 1184913-57-2) represents a promising scaffold for the development of novel therapeutics in various disease areas. Its diverse biological activities, coupled with recent advancements in synthesis and drug design, highlight its potential to contribute significantly to the field of chemical biology and pharmaceutical research. Future studies should focus on further elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its applications in combination therapies. The continued investigation of this compound is expected to yield valuable insights and innovative solutions for addressing complex medical challenges.